Cas no 944670-65-9 ((4-butylphenyl)-(5-methylfuran-2-yl)methanol)

• Product Name: (4-butylphenyl)-(5-methylfuran-2-yl)methanol
• CAS No: 944670-65-9
• MF: C₁₆H₂₀O₂
• MW: 244.328804969788
• MDL: MFCD07775346
• CID: 5228284
• Update Time: 2026-03-07

(4-butylphenyl)-(5-methylfuran-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-butylphenyl)-(5-methylfuran-2-yl)methanol
• 2-Furanmethanol, α-(4-butylphenyl)-5-methyl-

• MDL： MFCD07775346
• Inchi： 1S/C16H20O2/c1-3-4-5-13-7-9-14(10-8-13)16(17)15-11-6-12(2)18-15/h6-11,16-17H,3-5H2,1-2H3
• InChI Key： YSSSNGMXNHOURZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(CCCC)C=C1)(C1=CC=C(C)O1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Additional information on (4-butylphenyl)-(5-methylfuran-2-yl)methanol

Comprehensive Analysis of (4-butylphenyl)-(5-methylfuran-2-yl)methanol (CAS No. 944670-65-9): Properties, Applications, and Industry Insights

The compound (4-butylphenyl)-(5-methylfuran-2-yl)methanol (CAS No. 944670-65-9) is a specialized organic molecule with a unique structural framework, combining aromatic and heterocyclic components. Its molecular formula, C₁₆H₂₀O₂, highlights its potential versatility in pharmaceutical, agrochemical, and material science applications. This article delves into its chemical properties, synthesis pathways, and emerging uses, addressing frequently searched queries such as "What is (4-butylphenyl)-(5-methylfuran-2-yl)methanol used for?" and "How is CAS 944670-65-9 synthesized?"

Structurally, (4-butylphenyl)-(5-methylfuran-2-yl)methanol features a butyl-substituted phenyl ring linked to a 5-methylfuran-2-yl group via a methanol bridge. This configuration imparts distinct polarity and reactivity, making it valuable for intermediate synthesis in fine chemicals. Recent studies emphasize its role in catalysis and ligand design, aligning with trends in sustainable chemistry. Researchers often search for "biodegradability of furan derivatives" or "green synthesis of aromatic alcohols," reflecting growing environmental concerns.

From an industrial perspective, CAS No. 944670-65-9 is gaining traction due to its compatibility with polymer modification and flavor/fragrance formulations. Its low toxicity profile (as per available data) positions it favorably compared to traditional phenol-based analogs. Notably, forums frequently discuss "alternatives to bisphenol A," where this compound’s structural analogs could offer solutions. Regulatory databases confirm its non-hazardous status under standard handling conditions, further boosting its adoption.

Innovations in photocatalysis have also spotlighted (4-butylphenyl)-(5-methylfuran-2-yl)methanol as a potential electron donor. With rising interest in "organic photovoltaics" and "energy storage materials," this compound’s ability to stabilize radical intermediates is under investigation. Computational models suggest tunable HOMO-LUMO gaps, a hot topic in AI-driven molecular design searches.

In conclusion, 944670-65-9 represents a multifaceted chemical asset, bridging gaps between academic research and industrial needs. Its alignment with trends like green chemistry and material innovation ensures sustained relevance. For those exploring "high-value chemical intermediates" or "furan derivatives applications," this compound offers compelling avenues for further study.